Cas no 905306-11-8 (tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 905306-11-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD28502462
• CID: 2094515
• PubChem ID: 60024802
• Update Time: 2025-04-21

tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-tert-Butyl 2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• tert-butyl 2-Oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 2418AA
• AK103631
• 5-Boc-5-azabicyclo[2.2.1]heptan-2-one
• ST24049683
• tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 905306-11-8
• P15028
• MFCD28502462
• AS-52392
• (1S,4s)-tert-butyl 5-oxa-2-aza-bicyclo[2.2.1]heptane-2-carboxylate
• DB-309679
• CS-0048670
• (1S,4S)-tert-Butyl2-oxa-5-azabicyclo[2.2.1]heptane-5-carboxylate
• AKOS025289821
• SCHEMBL26381534
• (1S,4S)-5-Boc-2-oxa-5-azabicyclo[2.2.1]heptane

• MDL： MFCD28502462
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(12)11-5-8-4-7(11)6-13-8/h7-8H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： UETGVFOVBKMLPQ-YUMQZZPRSA-N
• SMILES： O1C[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 1